1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one

• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 1-cyclobutyl-2-(6-methylpiperidin-2-yl)ethanone
• InChI: InChI=1S/C12H21NO/c1-9-4-2-7-11(13-9)8-12(14)10-5-3-6-10/h9-11,13H,2-8H2,1H3
• InChI Key: NQVUWNFHHWYQLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1)CC(=O)C2CCC2

Description

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one is a chemical compound with the molecular formula C12H21NO and a molecular weight of 195.30 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies .

Preparation Methods

The synthesis of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one involves several steps. Typically, the synthetic route includes the formation of the cyclobutyl and piperidinyl moieties, followed by their coupling to form the final product. The reaction conditions often involve the use of specific catalysts and solvents to facilitate the reactions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the piperidinyl ring, using reagents like halogens or alkylating agents.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one involves its interaction with specific molecular targets. These interactions can lead to various biochemical pathways being activated or inhibited. The exact molecular targets and pathways depend on the specific application and context of the research .

Comparison with Similar Compounds

1-Cyclobutyl-2-(6-methylpiperidin-2-yl)ethan-1-one can be compared with other similar compounds, such as:

• 1-Cyclobutyl-2-(piperidin-2-yl)ethan-1-one
• 1-Cyclobutyl-2-(6-ethylpiperidin-2-yl)ethan-1-one

These compounds share similar structural features but differ in their substituents, which can lead to variations in their chemical and biological properties .